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For researchers, scientists, and drug development professionals, the precise application of

micronutrients in hydroponic systems is critical for optimal plant growth, health, and the integrity

of experimental outcomes. This document provides detailed application notes and protocols for

the use of ethylenediamine-N,N'-bis(2-hydroxyphenyl)acetic acid (EDDHA) as an iron chelate

in hydroponic nutrient solutions.

EDDHA is a superior chelating agent for iron in hydroponic systems, particularly in neutral to

alkaline conditions, due to its high stability across a wide pH range. Its ability to maintain iron in

a soluble and plant-available form is crucial for preventing iron deficiency chlorosis, a common

physiological disorder that can significantly impact plant development and experimental results.

The ortho-ortho isomer of EDDHA is recognized as the most stable and effective form for

agricultural applications.

Application Notes
The optimal concentration of iron supplied as Fe-EDDHA in hydroponic nutrient solutions

typically ranges from 1 to 5 parts per million (ppm), depending on the crop species, growth

stage, and environmental conditions. It is essential to monitor the nutrient solution's pH and

electrical conductivity (EC) regularly to ensure optimal nutrient availability and prevent

phytotoxicity.

Key Considerations:
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pH Stability: Fe-EDDHA is stable and effective in a pH range of 4 to 9, making it suitable for

a wide variety of hydroponic setups and water sources.[1]

Isomer Efficacy: The ortho-ortho isomer of EDDHA provides the highest stability and is the

most biologically effective form for preventing and correcting iron deficiency.

Stock Solution Preparation: Due to the potential for precipitation, it is recommended to

prepare a separate stock solution for iron chelates, particularly when using concentrated

nutrient stock solutions.

Monitoring: Regular monitoring of the nutrient solution's pH, EC, and iron concentration is

crucial for maintaining optimal plant nutrition and preventing nutrient imbalances.

Quantitative Data Summary
The following tables summarize key quantitative data from studies on the application of

EDDHA in hydroponic systems.

Table 1: Recommended Iron Concentrations from Fe-EDDHA for Various Hydroponic Crops

Crop
Recommended Iron (Fe)
Concentration (ppm)

Reference

Lettuce 1.0 - 2.0 General Recommendation

Tomato 2.0 - 4.0 [2]

Cucumber 1.0 - 3.0 [3]

Table 2: Effect of Different Chelated Iron Concentrations on Tomato (Solanum lycopersicum)

Growth and Chlorophyll Content
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Iron Concentration (mg/L)
Leaf SPAD Index (Relative
Chlorophyll)

Total Fruit Yield ( kg/plant )

0 (Control) 45.2 1.2

10 57.4 2.2

20 58.1 2.3

40 56.5 2.1

Source: Adapted from a study on nano and chelated iron fertilization in tomatoes.[4]

Table 3: Comparison of Different Iron Sources on Cucumber (Cucumis sativus) Growth and

Iron Uptake

Iron Source (10 µM
Fe)

SPAD Index Leaf Dry Weight (g)
Leaf Fe
Concentration
(µg/g DW)

Control (2µM Fe) 35.2 1.8 65.4

Fe-EDDHA 48.6 2.9 112.8

Azotochelin/Fe³⁺ 49.1 3.1 115.2

DPH/Fe³⁺ 49.5 3.0 114.5

Source: Adapted from a study on the response of cucumber plants to low doses of different

synthetic iron chelates in hydroponics.[5]

Experimental Protocols
Protocol 1: Preparation of Fe-EDDHA Stock Solution
This protocol describes the preparation of a 100x concentrated Fe-EDDHA stock solution.

Materials:

Fe-EDDHA chelate (containing 6% iron)
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Distilled or deionized water

Volumetric flask (1 L)

Magnetic stirrer and stir bar

Weighing scale

Procedure:

Accurately weigh 17 grams of Fe-EDDHA (6% Fe) powder. This amount is calculated to

provide a final concentration of approximately 1 ppm Fe when the stock solution is diluted

1:100.

Fill the 1 L volumetric flask with approximately 800 mL of distilled or deionized water.

Place the stir bar in the flask and place the flask on the magnetic stirrer.

Slowly add the weighed Fe-EDDHA powder to the water while stirring continuously.

Continue stirring until the powder is completely dissolved. The solution will have a deep red

color.

Once dissolved, bring the final volume to 1 L with distilled or deionized water.

Store the stock solution in a cool, dark place in a well-labeled, opaque container to prevent

photodegradation.

Protocol 2: Management of Hydroponic Nutrient
Solution with Fe-EDDHA
This protocol outlines the steps for maintaining an optimal nutrient solution for hydroponically

grown plants using Fe-EDDHA.

Materials:

Hydroponic system with a reservoir
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Complete hydroponic nutrient formulation (macronutrients and other micronutrients)

Fe-EDDHA stock solution (prepared as in Protocol 1)

pH meter, calibrated

EC/TDS meter, calibrated

pH up and pH down solutions

Graduated cylinders or pipettes

Procedure:

Initial Nutrient Solution Preparation:

Fill the hydroponic reservoir with the required volume of water.

Add the macronutrient and other micronutrient stock solutions to the reservoir according to

the manufacturer's instructions or a specific nutrient recipe. Mix thoroughly between the

addition of each stock solution.

Add the Fe-EDDHA stock solution to achieve the desired final iron concentration (e.g., for

a 1 ppm Fe concentration, add 10 mL of the 100x stock solution for every 1 L of final

nutrient solution).

Mix the final nutrient solution thoroughly.

pH and EC Adjustment:

Measure the pH of the nutrient solution using a calibrated pH meter. The optimal pH range

for most hydroponic crops is between 5.5 and 6.5.

If the pH is too high, add a small amount of pH down solution, mix well, and re-measure.

Repeat until the desired pH is reached.

If the pH is too low, add a small amount of pH up solution, mix well, and re-measure.

Repeat until the desired pH is reached.
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Measure the electrical conductivity (EC) of the nutrient solution using a calibrated EC

meter. The optimal EC range varies depending on the crop and its growth stage.

Ongoing Monitoring and Maintenance:

Monitor the pH and EC of the nutrient solution daily.

Adjust the pH as needed using pH up or down solutions.

Top up the reservoir with fresh water to compensate for water uptake by the plants and

evaporation. This will cause the EC to decrease.

Replenish the nutrients by adding a balanced nutrient solution (including Fe-EDDHA) to

maintain the target EC level.

It is recommended to completely replace the nutrient solution every 1-2 weeks to prevent

the buildup of unused ions and maintain a balanced nutrient profile.

Visualizations
Iron Uptake from Fe-EDDHA in Strategy I Plants
The following diagram illustrates the proposed mechanism of iron uptake from Fe-EDDHA at

the root surface of Strategy I plants, which includes most dicotyledonous and non-

graminaceous monocotyledonous species.
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Rhizosphere (Higher pH)
Root Surface (Lower pH due to H+ efflux) Root Epidermal Cell

Fe(III)-EDDHA Fe(III)HL
(Protonated, open form)

 Protonation Ferric Chelate
Reductase (FCR) Fe(II)

 Reduction IRT1
(Iron Transporter) Fe(II)

 Transport Cellular Metabolism
(e.g., Chlorophyll Synthesis)
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Start: Seed Germination
and Seedling Establishment

Transfer Seedlings to
Hydroponic System

Apply Different Fe-EDDHA
Concentrations (e.g., 0, 1, 2, 5 ppm)
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pH and EC
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- SPAD (Chlorophyll) Readings

Adjust pH/EC

Final Harvest
(e.g., after 4-6 weeks)

Data Analysis:
- Fresh and Dry Biomass

- Nutrient Analysis of Tissues
- Statistical Analysis

Conclusion on Optimal
Fe-EDDHA Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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